Cas no 158062-67-0 (Flonicamid)

• Product Name: Flonicamid
• CAS No: 158062-67-0
• MF: C₉H₆F₃N₃O
• MW: 229.158651828766
• MDL: MFCD07364026
• CID: 98082
• PubChem ID: 9834513
• Update Time: 2025-06-14

Flonicamid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide,N-(cyanomethyl)-4-(trifluoromethyl)-
• Flonicamid
• Flonicamid Solution
• Flonicamide
• Aria
• F 1785
• IKI 220
• N-(cyanomethyl)-4-(trifluoromethyl)-3-pyridinecarboxamide
• N-(cyanomethyl)-4-(trifluoromethyl)pyridine-3-carboxamide
• N-cyanomethyl-4-(trifluoromethyl)nicotinamide
• UNII-9500W2Z53J
• N-Cyanomethyl-4-trifluoromethyl-3-pyridinecarboxamide
• iki-220
• Flonicamid [iso]
• FLONICAMID STANDARD
• flonicamid、flunicotamid
• flonicamid (bsi, pa iso)
• N-(cyanoMethyl)-4-(trifluoroMethyl)nicotinaMide
• Flonicamid 100mg [158062-67-0]

• MDL： MFCD07364026
• Inchi： InChI=1S/C9H6F3N3O/c10-9(11,12)7-1-3-14-5-6(7)8(16)15-4-2-13/h1,3,5H,4H2,(H,15,16)
• InChI Key： RLQJEEJISHYWON-UHFFFAOYSA-N
• SMILES： N#CCNC(C1=CN=CC=C1C(F)(F)F)=O

Computed Properties

• Exact Mass: 229.04600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4

Experimental Properties

• Melting Point: 157.5°
• PSA: 65.78000
• LogP: 1.74468

Flonicamid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 22
• Hazardous Material Identification：
• Toxicity：LD50 in male, female rats (mg/kg): 884, 1768 orally; in rats (mg/kg): >5000 dermally; in rats (mg/m3): >4900 by inhalation; LC50 in carp, rainbow trout (mg/l): >100, >91.9 (Morita)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on Flonicamid

Flonicamid (CAS No. 158062-67-0): A Comprehensive Guide to Its Properties and Applications

Flonicamid, with the CAS number 158062-67-0, is a systemic insecticide belonging to the pyridinecarboxamide class. This compound has gained significant attention in modern agriculture due to its unique mode of action and effectiveness against sap-sucking pests. The chemical name for Flonicamid is N-(cyanomethyl)-4-(trifluoromethyl)nicotinamide, and it is widely recognized for its role in integrated pest management (IPM) systems.

One of the most searched questions about Flonicamid relates to its environmental impact. Unlike traditional insecticides, Flonicamid 158062-67-0 exhibits selective toxicity, primarily affecting target pests while demonstrating low toxicity to beneficial insects such as pollinators. This characteristic makes it particularly valuable in addressing current concerns about bee colony collapse disorder and sustainable farming practices. Recent studies have shown that proper application of Flonicamid-based products can reduce non-target organism mortality by up to 80% compared to conventional alternatives.

The mode of action of Flonicamid represents another frequently researched aspect. This compound works by inhibiting the feeding behavior of insects through its action on the chordotonal organs, which are responsible for mechanoreception. This unique mechanism means that pests stop feeding almost immediately after exposure, preventing further crop damage while minimizing the development of resistance. Farmers searching for resistance management solutions often find Flonicamid 158062-67-0 to be an effective rotational partner with other insecticide classes.

From a chemical property perspective, Flonicamid is characterized by its high water solubility (3.2 g/L at 20°C) and low volatility. These properties contribute to its systemic action, allowing for both foliar and soil applications. The molecular formula C9H6F3N3O and molecular weight 229.16 g/mol are often referenced in technical discussions about this compound. Researchers particularly interested in pesticide formulation chemistry frequently examine these parameters when developing new delivery systems for improved efficacy.

The application rates for Flonicamid vary depending on the target pest and crop system, typically ranging from 50-150 g active ingredient per hectare. This flexibility in dosing contributes to its popularity among growers searching for cost-effective pest control solutions. Field trials have demonstrated excellent performance against aphids, whiteflies, and other sucking pests in various crops including cotton, vegetables, and fruit trees. The compound's rainfastness properties (typically 2-4 hours after application) make it particularly suitable for regions with unpredictable rainfall patterns.

Regarding human safety and Flonicamid, regulatory agencies worldwide have established acceptable daily intake (ADI) values based on comprehensive toxicological studies. The compound is classified as unlikely to present acute hazard in normal use, though proper personal protective equipment (PPE) is always recommended during handling. This safety profile has led to increasing adoption in urban pest management programs and greenhouse production systems where worker exposure is a primary concern.

The degradation pathway of Flonicamid in the environment follows primarily microbial breakdown, with a typical soil half-life of 10-30 days depending on conditions. This moderate persistence balances effective pest control with environmental responsibility, addressing growing consumer demand for eco-friendly agricultural inputs. Recent innovations in Flonicamid formulation technology have further improved its environmental profile through enhanced targeting and reduced application rates.

In the context of global pesticide regulations, Flonicamid 158062-67-0 has been registered in major agricultural markets including the EU, United States, Japan, and many other countries. The compound's approval status is frequently updated in response to new scientific data, making it essential for users to consult current regulatory databases. Professionals searching for compliant pest control options often include Flonicamid in their evaluation due to its favorable regulatory standing.

From an economic perspective, the adoption of Flonicamid-based insecticides has shown positive return on investment (ROI) in multiple cropping systems. By reducing direct crop damage and virus transmission (particularly important for aphid-vectored plant viruses), growers can achieve yield improvements of 15-25% in susceptible crops. This economic benefit, combined with the compound's residue management advantages (typically below maximum residue limits (MRLs)), makes it attractive for both domestic and export-oriented production.

Looking toward the future, research into Flonicamid combinations with biological control agents and other compatible pesticides represents an active area of investigation. These approaches aim to maximize the benefits of integrated pest management while minimizing chemical inputs. As agricultural systems evolve to meet sustainability goals, Flonicamid 158062-67-0 is positioned to remain a valuable tool for responsible crop protection worldwide.